Cas no 34556-95-1 (Benzoic acid,2-methoxy-5-sulfo-)

• Product Name: Benzoic acid,2-methoxy-5-sulfo-
• CAS No: 34556-95-1
• MF: C₈H₈O₆S
• MW: 232.210521697998
• CID: 312683
• PubChem ID: 3015691
• Update Time: 2025-04-19

Benzoic acid,2-methoxy-5-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methoxy-5-sulfo-
• 2-methoxy-5-sulfobenzoic acid
• 5-Sulpho-o-anisic acid
• EINECS 252-085-0
• DTXSID00188094
• 5-Sulfo-o-anisic acid
• CEE7ADF86R
• NS00029681
• Sulpiride impurity 11
• 34556-95-1
• Benzoic acid, 2-methoxy-5-sulfo-

• Inchi： 1S/C8H8O6S/c1-14-7-3-2-5(15(11,12)13)4-6(7)8(9)10/h2-4H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： FYTJTAFKCCEUIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 232.00414
• Monoisotopic Mass: 232.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.561
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.583
• PSA: 100.9